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Compound of Interest

Compound Name: 5-Fluoro-2-methylpyridine

Cat. No.: B1303128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 5-Fluoro-
2-methylpyridine, a versatile building block in the pharmaceutical and agrochemical

industries.[1] Understanding and implementing these guidelines is critical to ensure the safety

of laboratory personnel and the integrity of research.

Hazard Identification and Classification
5-Fluoro-2-methylpyridine is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications.[2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Flammable liquids 3
H226: Flammable liquid and

vapour

Signal Word: Warning[2][3]

Hazard Pictograms:

alt text

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Fluoro-2-methylpyridine is

provided in the table below.
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Property Value

Molecular Formula C₆H₆FN

Molecular Weight 111.12 g/mol

Appearance Colorless to greenish yellow liquid

Boiling Point 135-136 °C

Density 1.077 g/cm³

Flash Point 23.1 °C

Solubility No data available

pKa 3.53±0.10 (Predicted)

Toxicological Information
Detailed quantitative toxicological data for 5-Fluoro-2-methylpyridine is limited. The primary

hazards are acute toxicity upon ingestion or inhalation, and irritation to the skin, eyes, and

respiratory system.[2][3]

Toxicity Endpoint Result

Acute Oral Toxicity Harmful if swallowed.[2][3]

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity Harmful if inhaled.[2]

Skin Corrosion/Irritation Causes skin irritation.[2][3]

Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available
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Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mist.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

Use only non-sparking tools and take precautionary measures against static discharge.[4][6]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6]

Store locked up.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 5-Fluoro-2-
methylpyridine:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge.[7]

Handling 5-Fluoro-2-methylpyridine

Is ventilation adequate?

Wear safety goggles,
 nitrile gloves, and lab coat

 Yes Work in a chemical fume hood

 No

Proceed with handling

Wear a NIOSH-approved respirator

 If fume hood is unavailable
 or insufficient

Click to download full resolution via product page

Figure 1. Personal Protective Equipment (PPE) Decision Workflow.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation persists.[4][6]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Exposure Route Immediate Action

Medical Attention

Inhalation Move to fresh air.
Administer oxygen or artificial respiration

 if necessary.

Skin Contact Remove contaminated clothing.
Rinse skin with water for 15 min.

Eye Contact
Rinse eyes with water for 15 min.

Remove contact lenses if possible.

Ingestion
Rinse mouth.

Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2. First Aid Response Protocol for Exposure.

Accidental Release Measures
In case of a spill or accidental release, follow these procedures:
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Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Avoid contact with skin

and eyes.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder,

universal binder, sawdust) and place in a suitable, closed container for disposal.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[4] Hazardous decomposition products include carbon oxides, nitrogen oxides, and hydrogen

fluoride.[6]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not dispose of down the drain.

Experimental Protocols for Safety Assessment
While specific experimental data for 5-Fluoro-2-methylpyridine is not readily available in the

public domain, the following are summaries of standard OECD test guidelines that would be

used to assess its skin and eye irritation potential.

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method

Principle: This test method uses a three-dimensional reconstructed human epidermis (RhE)

model to assess skin irritation potential. The test substance is applied topically to the RhE

model. The endpoint is cell viability, which is measured by the enzymatic conversion of MTT
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(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt by

viable cells.[9][10]

Methodology:

The test substance is applied to triplicate RhE tissue models.

Negative (e.g., phosphate-buffered saline) and positive (e.g., 5% sodium dodecyl sulfate)

controls are run concurrently.[11]

After a defined exposure period (e.g., 60 minutes), the test substance is removed by

rinsing.[10]

The tissues are incubated for a post-exposure period (e.g., 42 hours).[11]

Cell viability is determined by adding MTT and measuring the optical density of the

extracted formazan.

A substance is classified as a skin irritant if the mean tissue viability is reduced below 50%

of the negative control.[10]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

Principle: This in vivo test evaluates the potential of a substance to cause eye irritation or

corrosion when applied to the eye of an experimental animal (typically an albino rabbit).[12]

Methodology:

A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye serves as a control.[12]

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.[12]

Lesions of the cornea, iris, and conjunctiva are scored according to a standardized

system.
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The severity and reversibility of the ocular lesions are used to classify the substance's eye

irritation potential.

The use of topical anesthetics and systemic analgesics is recommended to minimize pain

and distress.[13]

Conclusion
5-Fluoro-2-methylpyridine is a valuable chemical intermediate with defined hazards. Strict

adherence to the safety and handling precautions outlined in this guide is imperative for

minimizing risks in a research and development setting. This includes the consistent use of

appropriate personal protective equipment, working in well-ventilated areas, and having a clear

understanding of emergency procedures. While specific toxicological data is limited, the

provided GHS classifications and standard testing protocols offer a strong framework for risk

assessment and management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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